2-ethoxy-N-[3-(6-methoxypyridazin-3-yl)phenyl]benzamide

• IUPAC Name: 2-ethoxy-N-[3-(6-methoxypyridazin-3-yl)phenyl]benzamide
• InChI: InChI=1S/C20H19N3O3/c1-3-26-18-10-5-4-9-16(18)20(24)21-15-8-6-7-14(13-15)17-11-12-19(25-2)23-22-17/h4-13H,3H2,1-2H3,(H,21,24)
• InChI Key: ABGMRCBBZRPJSH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)NC2=CC=CC(=C2)C3=NN=C(C=C3)OC
• Molecular Formula: C20H19N3O3
• Molecular Weight: 349.4 g/mol
• CAS No.: 899954-35-9

Description

2-ethoxy-N-[3-(6-methoxypyridazin-3-yl)phenyl]benzamide is a chemical compound known for its potential applications in various scientific fields. This compound is characterized by its unique structure, which includes an ethoxy group, a methoxypyridazinyl group, and a phenylbenzamide moiety.

Preparation Methods

The synthesis of 2-ethoxy-N-[3-(6-methoxypyridazin-3-yl)phenyl]benzamide typically involves multiple steps, including the formation of intermediate compounds. The reaction conditions often require specific reagents and catalysts to ensure the desired product is obtained with high purity and yield. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs .

Chemical Reactions Analysis

2-ethoxy-N-[3-(6-methoxypyridazin-3-yl)phenyl]benzamide can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles under specific conditions.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

2-ethoxy-N-[3-(6-methoxypyridazin-3-yl)phenyl]benzamide has a wide range of applications in scientific research, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It may be used in studies involving enzyme inhibition or receptor binding.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-ethoxy-N-[3-(6-methoxypyridazin-3-yl)phenyl]benzamide involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can modulate various biochemical pathways, leading to the desired biological effects. The exact pathways and targets involved depend on the specific application and context of use .

Comparison with Similar Compounds

2-ethoxy-N-[3-(6-methoxypyridazin-3-yl)phenyl]benzamide can be compared with other similar compounds, such as:

• 2-ethoxy-N-[3-(6-methoxypyridazin-3-yl)phenyl]acetamide
• 2-ethoxy-N-[3-(6-methoxypyridazin-3-yl)phenyl]propionamide

These compounds share similar structural features but may differ in their specific functional groups or side chains, leading to variations in their chemical properties and applications .